1-[(1-Cyclopropylethyl)amino]-2-methylpropan-2-ol

• Molecular Formula: C9H19NO
• Molecular Weight: 157.25 g/mol
• IUPAC Name: 1-(1-cyclopropylethylamino)-2-methylpropan-2-ol
• InChI: InChI=1S/C9H19NO/c1-7(8-4-5-8)10-6-9(2,3)11/h7-8,10-11H,4-6H2,1-3H3
• InChI Key: HXUUWYVCSOAJGB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC1)NCC(C)(C)O

Description

1-[(1-Cyclopropylethyl)amino]-2-methylpropan-2-ol is a chemical compound with the molecular formula C9H19NO. It is a colorless liquid with a molecular weight of 157.25 g/mol. This compound is known for its applications in various fields, including pharmaceuticals, agrochemicals, and perfumes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(1-Cyclopropylethyl)amino]-2-methylpropan-2-ol involves several steps. One common method includes the reaction of cyclopropyl ethylamine with 2-methylpropan-2-ol under controlled conditions. The reaction typically requires a catalyst and specific temperature and pressure conditions to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. The process may include the use of advanced catalysts and continuous flow reactors to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

1-[(1-Cyclopropylethyl)amino]-2-methylpropan-2-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: It can be reduced to form primary or secondary amines.

Substitution: The compound can undergo nucleophilic substitution reactions to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like halides, amines, and alcohols are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include cyclopropyl ketones, primary and secondary amines, and various substituted derivatives depending on the reagents and conditions used .

Scientific Research Applications

1-[(1-Cyclopropylethyl)amino]-2-methylpropan-2-ol has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is utilized in biochemical assays and as a reagent in various biological studies.

Medicine: It serves as an intermediate in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Industry: The compound is used in the production of agrochemicals and perfumes due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-[(1-Cyclopropylethyl)amino]-2-methylpropan-2-ol involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, influencing various biochemical processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

1-Cyclopropylethanamine: A similar compound with a cyclopropyl group attached to an ethylamine moiety.

2-Methylpropan-2-ol: A related compound with a similar structure but lacking the cyclopropyl group.

Cyclopropylamine: Another compound with a cyclopropyl group attached to an amine.

Uniqueness

1-[(1-Cyclopropylethyl)amino]-2-methylpropan-2-ol is unique due to its specific combination of a cyclopropyl group and a tertiary alcohol. This unique structure imparts distinct chemical and physical properties, making it valuable in various applications .